Cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate

• Molecular Formula: C15H19NO6S2
• Molecular Weight: 373.4 g/mol
• IUPAC Name: cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate
• InChI: InChI=1S/C15H19NO6S2/c1-24(20,21)12-7-8-14(13(9-12)16(18)19)23-10-15(17)22-11-5-3-2-4-6-11/h7-9,11H,2-6,10H2,1H3
• InChI Key: PVIOCDHJGLZBLG-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=CC(=C(C=C1)SCC(=O)OC2CCCCC2)[N+](=O)[O-]

Description

Cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate is a chemical compound that has gained attention in scientific research for its potential applications in various fields.

Mechanism of Action

The mechanism of action of Cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate involves its ability to inhibit various enzymes and signaling pathways involved in cancer growth and inflammation. Specifically, it has been shown to inhibit the activity of protein kinase B (Akt) and nuclear factor kappa B (NF-κB), which are involved in cancer cell survival and inflammation, respectively.
Biochemical and Physiological Effects:
Cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate has been shown to have various biochemical and physiological effects in laboratory experiments. It has been shown to inhibit cancer cell growth and induce cell death in various cancer cell lines. In addition, it has also been shown to reduce inflammation in various animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using Cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate in laboratory experiments is its ability to selectively inhibit cancer cell growth and inflammation without affecting normal cells. However, one limitation is its potential toxicity and side effects, which may require further investigation and optimization.

Future Directions

There are several potential future directions for the research and development of Cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate. One direction is to optimize its synthesis method and purification techniques to improve its yield and purity. Another direction is to investigate its potential applications in other fields such as neurodegenerative diseases and infectious diseases. Furthermore, future studies may also focus on optimizing its pharmacokinetic and pharmacodynamic properties for clinical applications.

Synthesis Methods

Cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate can be synthesized through a multi-step process involving the reaction of cyclohexyl bromide, 4-methylsulfonyl-2-nitrophenyl thiol, and sodium acetate in the presence of a palladium catalyst. The final product can be obtained through purification and isolation steps using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

Cyclohexyl 2-(4-methylsulfonyl-2-nitrophenyl)sulfanylacetate has been studied for its potential applications in various scientific fields. In medicinal chemistry, it has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. In addition, it has also been studied as a potential anti-inflammatory agent due to its ability to inhibit the production of inflammatory cytokines.